Cas no 857934-89-5 (Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
-
- MDL: MFCD20527078
Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AK Scientific | AMTB111-250mg |
Phenyl-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol |
857934-89-5 | 95% | 250mg |
$30 | 2025-02-18 | |
| AK Scientific | AMTB111-1g |
Phenyl-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol |
857934-89-5 | 95% | 1g |
$90 | 2025-02-18 | |
| AK Scientific | AMTB111-5g |
Phenyl-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol |
857934-89-5 | 95% | 5g |
$290 | 2025-02-18 | |
| abcr | AB337011-1 g |
Phenyl-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol |
857934-89-5 | 1g |
€189.80 | 2023-04-26 | ||
| abcr | AB337011-5 g |
Phenyl-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol |
857934-89-5 | 5g |
€513.80 | 2023-04-26 | ||
| Chemenu | CM217512-1g |
Phenyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol |
857934-89-5 | 97% | 1g |
$151 | 2023-03-20 | |
| Chemenu | CM217512-5g |
Phenyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol |
857934-89-5 | 97% | 5g |
$487 | 2023-03-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD626239-1g |
Phenyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol |
857934-89-5 | 98% | 1g |
¥374.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD626239-5g |
Phenyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol |
857934-89-5 | 98% | 5g |
¥1308.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD626239-10g |
Phenyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol |
857934-89-5 | 98% | 10g |
¥2746.0 | 2023-09-01 |
Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Recent Advances in the Study of Benzenemethanol, α-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 857934-89-5)
Benzenemethanol, α-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 857934-89-5) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.
One of the most notable advancements in the study of this compound is its use in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers, and the boronic ester moiety in this compound facilitates the formation of stable transition states during cross-coupling reactions. Recent publications have demonstrated its efficacy in constructing biaryl structures, which are common pharmacophores in kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a potent BTK inhibitor, showcasing its versatility in medicinal chemistry.
In addition to its synthetic applications, recent research has explored the biological activity of Benzenemethanol, α-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.
Another area of interest is the compound's stability and reactivity under physiological conditions. A 2022 study in Chemical Communications investigated the hydrolysis kinetics of the boronic ester group, revealing that it remains stable under neutral pH but undergoes rapid hydrolysis in acidic environments. This property could be leveraged for targeted drug delivery systems, where the compound could serve as a prodrug that releases the active moiety in specific tissues or cellular compartments.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of Benzenemethanol, α-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For example, a 2023 patent application disclosed a novel catalytic system that enhances the efficiency of the Suzuki-Miyaura coupling involving this compound, paving the way for its broader industrial application.
In conclusion, Benzenemethanol, α-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 857934-89-5) represents a valuable building block in medicinal chemistry with diverse applications in drug discovery. Its unique chemical properties and biological activity make it a compound of interest for future research. Continued efforts to optimize its synthesis and explore its therapeutic potential are expected to yield significant advancements in the coming years.
857934-89-5 (Benzenemethanol,a-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)